Ethyl 2-[(ethoxycarbonyl)amino]-1-cyclopentene-1-carboxylate

• Molecular Formula: C11H17NO4
• Molecular Weight: 227.26 g/mol
• IUPAC Name: ethyl 2-(ethoxycarbonylamino)cyclopentene-1-carboxylate
• InChI: InChI=1S/C11H17NO4/c1-3-15-10(13)8-6-5-7-9(8)12-11(14)16-4-2/h3-7H2,1-2H3,(H,12,14)
• InChI Key: IUEUMXYLVPQUGB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(CCC1)NC(=O)OCC

Description

Ethyl 2-[(ethoxycarbonyl)amino]-1-cyclopentene-1-carboxylate is a useful research compound. Its molecular formula is C11H17NO4 and its molecular weight is 227.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution containing ethyl 2-oxocyclopentanecarboxylate (90 g, 0.63 moles), urethane (63.1 g, 0.70 mole) and p-toluenesulfonic acid (1 g) in benzene (100 mL) was refluxed for 15 hours in a Soxhlet extraction apparatus with sodium sulfate in the thimble. The reaction mixture was washed with water (3×100 mL), dried over magnesium sulfate then evaporated under vacuum. The resulting residue was recrystallized from methanol:water (9:1) to provide 92.1 g of ethyl 2-[(ethoxycarbonyl)amino]-1-cyclopentene-1-carboxylate as a white solid, m.p. 49°-51° C.